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Compound of Interest

Compound Name: pP-METHOXYCINNAMALDEHYDE

Cat. No.: B158666

This guide provides a comprehensive overview of p-methoxycinnamaldehyde, detailing its
chemical identity, physical properties, synthesis, and biological activities for researchers,
scientists, and drug development professionals.

Chemical Identity
o IUPAC Name: (2E)-3-(4-methoxyphenyl)prop-2-enal[1][2]
e Synonyms: 4-Methoxycinnamaldehyde, trans-p-Methoxycinnamaldehyde, p-

Methoxycinnamic aldehyde, (E)-3-(4-methoxyphenyl)acrylaldehyde, 3-(4-Methoxyphenyl)-2-
propenal[1][2][3]

Physicochemical Properties

p-Methoxycinnamaldehyde is a solid, crystalline substance, appearing as white to yellowish
crystals, and is characterized by a spicy, floral odor. It is almost insoluble in water but soluble in
alcohols and oils.
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Property Value Unit Source
Molecular Formula C10H1002

Molecular Weight 162.19 g/mol

Melting Point 55 - 60 °C

Boiling Point 145 °C at 7 mmHg

Flash Point 110 °C

Water Solubility Insoluble

logP 2.07

Vapor Pressure 0.001 mmHg at 25 °C (est.)

Experimental Protocols

Synthesis via Claisen-Schmidt Condensation

p-Methoxycinnamaldehyde can be synthesized via a base-catalyzed aldol condensation,

specifically a Claisen-Schmidt condensation, between p-anisaldehyde and acetaldehyde. The

following is a representative protocol adapted from general Claisen-Schmidt reaction

procedures.

Objective: To synthesize p-methoxycinnamaldehyde.

Materials:

p-Anisaldehyde

Acetaldehyde

Ethanol

Deionized water

Sodium hydroxide (NaOH)
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¢ Round-bottom flask

e Magnetic stirrer and stir bar

e Dropping funnel

e |ce bath

e Biuchner funnel and filter paper

o Standard laboratory glassware

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve p-
anisaldehyde in ethanol. Cool the flask in an ice bath.

o Base Addition: Prepare a solution of sodium hydroxide in a mixture of ethanol and water.
Slowly add this basic solution to the stirred solution of p-anisaldehyde using a dropping
funnel, ensuring the temperature remains low.

o Acetaldehyde Addition: Slowly add acetaldehyde to the reaction mixture. A precipitate is
expected to form as the reaction proceeds.

o Reaction: Allow the mixture to stir at a low temperature for several hours or until the reaction
is complete (monitored by TLC).

« |solation of Product: Once the reaction is complete, pour the mixture into cold water. Collect
the resulting solid precipitate by vacuum filtration using a Buchner funnel.

 Purification: Wash the crude product with cold water to remove any residual sodium
hydroxide. The product can be further purified by recrystallization from a suitable solvent,
such as ethanol.

e Drying and Characterization: Dry the purified crystals. The final product's identity and purity
can be confirmed by measuring its melting point and using spectroscopic techniques such as
NMR and IR spectroscopy.
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Biological Activity: Antiviral Properties

p-Methoxycinnamaldehyde has demonstrated significant bioactivity, notably as an antiviral
agent against the human respiratory syncytial virus (RSV). Research indicates that its
mechanism of action involves the inhibition of the early stages of the viral life cycle.

The compound effectively inhibits the cytopathic effects of RSV in cell cultures. Its primary
mode of action is the interference with viral entry into the host cell. This is achieved by blocking
both the attachment of the virus to the cell surface and the subsequent internalization of the
virus. The workflow below illustrates this inhibitory effect on the RSV life cycle.
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Caption: Inhibition of RSV by p-Methoxycinnamaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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